6-Amino-8-(2,4-difluorophenyl)-2-propyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
6-Amino-8-(2,4-difluorophenyl)-2-propyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
445462-63-5
VCID:
VC0459331
InChI:
InChI=1S/C21H19F2N5/c1-2-6-28-7-5-14-16(9-24)20(27)21(11-25,12-26)19(17(14)10-28)15-4-3-13(22)8-18(15)23/h3-5,8,17,19H,2,6-7,10,27H2,1H3/t17-,19+/m0/s1
SMILES:
CCCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=C(C=C3)F)F
Molecular Formula:
C21H19F2N5
Molecular Weight:
379.4g/mol
6-Amino-8-(2,4-difluorophenyl)-2-propyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
CAS No.: 445462-63-5
Main Products
VCID: VC0459331
Molecular Formula: C21H19F2N5
Molecular Weight: 379.4g/mol
| CAS No. | 445462-63-5 |
|---|---|
| Product Name | 6-Amino-8-(2,4-difluorophenyl)-2-propyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile |
| Molecular Formula | C21H19F2N5 |
| Molecular Weight | 379.4g/mol |
| IUPAC Name | (8R,8aR)-6-amino-8-(2,4-difluorophenyl)-2-propyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Standard InChI | InChI=1S/C21H19F2N5/c1-2-6-28-7-5-14-16(9-24)20(27)21(11-25,12-26)19(17(14)10-28)15-4-3-13(22)8-18(15)23/h3-5,8,17,19H,2,6-7,10,27H2,1H3/t17-,19+/m0/s1 |
| Standard InChIKey | GXJBZBRIYWBHRG-PKOBYXMFSA-N |
| Isomeric SMILES | CCCN1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=C(C=C(C=C3)F)F |
| SMILES | CCCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=C(C=C3)F)F |
| Canonical SMILES | CCCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=C(C=C3)F)F |
| PubChem Compound | 1086165 |
| Last Modified | Nov 11 2021 |
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